Cas no 2229628-29-7 (1-(3,6-dichloropyridazin-4-yl)propan-2-one)

• Product Name: 1-(3,6-dichloropyridazin-4-yl)propan-2-one
• CAS No: 2229628-29-7
• MF: C₇H₆Cl₂N₂O
• MW: 205.04133939743
• CID: 5993732
• PubChem ID: 165676344
• Update Time: 2025-06-10

1-(3,6-dichloropyridazin-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,6-dichloropyridazin-4-yl)propan-2-one
• EN300-1978745
• 2229628-29-7

• Inchi： 1S/C7H6Cl2N2O/c1-4(12)2-5-3-6(8)10-11-7(5)9/h3H,2H2,1H3
• InChI Key： XZUARZWEFFYPLS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CC(C)=O

Computed Properties

• Exact Mass: 203.9857182g/mol
• Monoisotopic Mass: 203.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.8Ų

Additional information on 1-(3,6-dichloropyridazin-4-yl)propan-2-one

Professional Introduction to Compound with CAS No. 2229628-29-7 and Product Name: 1-(3,6-dichloropyridazin-4-yl)propan-2-one

The compound with the CAS number 2229628-29-7 and the product name 1-(3,6-dichloropyridazin-4-yl)propan-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the pyridazine class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of chlorine substituents at the 3rd and 6th positions of the pyridazine ring, along with the propan-2-one moiety, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of 1-(3,6-dichloropyridazin-4-yl)propan-2-one in medicinal chemistry, particularly in the design of novel therapeutic agents. The pyridazine core is known for its ability to interact with various biological targets, making it a valuable scaffold for drug discovery. The dichloro substitution pattern enhances the compound's lipophilicity and binding affinity, which are critical factors in pharmacokinetic profiles. This has led to extensive research into its potential applications in treating a range of diseases, including inflammatory disorders, infectious diseases, and cancer.

In the realm of academic research, 1-(3,6-dichloropyridazin-4-yl)propan-2-one has been investigated for its role as an intermediate in synthesizing more complex molecules. Its structural features allow for facile functionalization at multiple sites, enabling chemists to explore a wide array of derivatives with tailored biological activities. For instance, modifications at the propan-2-one group can lead to compounds with enhanced metabolic stability or improved target specificity. Such flexibility makes it an indispensable tool in synthetic organic chemistry.

The pharmaceutical industry has been particularly interested in 1-(3,6-dichloropyridazin-4-yl)propan-2-one due to its potential as a lead compound for drug development. Preclinical studies have demonstrated its efficacy in inhibiting certain enzymes and receptors involved in pathophysiological processes. Notably, its ability to modulate inflammatory pathways has been a focal point of investigation. Researchers have observed promising results in animal models where this compound exhibited anti-inflammatory effects comparable to existing therapeutic agents but with a more favorable side-effect profile.

Moreover, the structural motif of 1-(3,6-dichloropyridazin-4-yl)propan-2-one has inspired the development of novel molecular frameworks. By incorporating this scaffold into larger molecules, scientists aim to enhance bioavailability and target engagement. Computational modeling studies have further supported its utility as a starting point for designing next-generation drugs. These simulations have provided insights into how small changes in its structure can significantly alter its pharmacological properties.

The synthesis of 1-(3,6-dichloropyridazin-4-yl)propan-2-one itself is a testament to the progress in synthetic methodologies. Modern techniques such as transition metal-catalyzed cross-coupling reactions have made it possible to construct complex heterocyclic systems with high efficiency and selectivity. This has not only facilitated the production of this compound but also paved the way for similar molecules with potential therapeutic value.

As research continues to evolve, 1-(3,6-dichloropyridazin-4-yl)propan-2-one is expected to play an increasingly pivotal role in both academic and industrial settings. Its unique combination of structural features and biological activity makes it a cornerstone compound for future drug discovery efforts. Collaborative efforts between chemists and biologists will be essential in unlocking its full potential and translating laboratory findings into tangible medical breakthroughs.

In conclusion, 1-(3,6-dichloropyridazin-4-yl)propan-2-one (CAS No. 2229628-29-7) stands as a remarkable example of how targeted molecular design can yield compounds with significant therapeutic promise. Its contributions to medicinal chemistry are manifold, from serving as a versatile intermediate to acting as a lead compound for novel drug development. As we delve deeper into understanding its mechanisms of action and exploring new synthetic pathways, this compound is poised to make substantial impacts across multiple disciplines within chemical biology and pharmaceutical science.